Cas no 827-51-0 (Acetonitrile, (nitrosophenylamino)-)

Acetonitrile, (nitrosophenylamino)- structure
827-51-0 structure
Product name:Acetonitrile, (nitrosophenylamino)-
CAS No:827-51-0
MF:C8H7N3O
MW:161.160681009293
CID:684158
PubChem ID:71417432

Acetonitrile, (nitrosophenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, (nitrosophenylamino)-
    • N-(cyanomethyl)-N-phenylnitrous amide
    • 827-51-0
    • DTXSID10836771
    • Inchi: InChI=1S/C8H7N3O/c9-6-7-11(10-12)8-4-2-1-3-5-8/h1-5H,7H2
    • InChI Key: HQMJFKVILSRUNZ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)N(CC#N)N=O

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5Ų

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